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Compound of Interest

Compound Name: Methyl eichlerianate

Cat. No.: B1154051 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Methyl eichlerianate, a naturally

occurring triterpenoid. The document details its primary botanical sources, comprehensive

experimental protocols for its isolation and purification, and available quantitative and

spectroscopic data. This guide is intended to serve as a valuable resource for researchers and

professionals engaged in natural product chemistry, pharmacology, and drug development.

Natural Source of Methyl Eichlerianate
Methyl eichlerianate is the methyl ester of eichlerianic acid, a dammarane-type triterpenoid.

Eichlerianic acid has been successfully isolated from plants belonging to the Meliaceae family,

indicating that these are the primary natural sources of Methyl eichlerianate, which may be

present endogenously or can be derived from the acid during extraction with methanol.

Key botanical sources identified in the literature include:

Genus Dysoxylum: Specifically, Dysoxylum lenticellatum. [1]* Genus Aglaia: Including

species such as Aglaia silvestris. [2] These genera are known for producing a rich diversity of

bioactive triterpenoids. [3][4][5]The isolation of eichlerianic acid and its derivatives is a key

area of phytochemical investigation within this plant family. [2][3]
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Below is a summary of the key physicochemical and spectroscopic properties of Methyl
eichlerianate and its parent compound, eichlerianic acid.

Table 1: Physicochemical Properties

Property Value (Eichlerianic Acid) Reference

Molecular Formula C₃₀H₅₀O₄ [3]

Molecular Weight 474.72 g/mol [3]

Stereochemistry (20S,24S) configuration [2][3]

Hydrogen Bond Donors 2 [3]

Hydrogen Bond Acceptors 4 [3]

Table 2: Spectroscopic Data for Eichlerianic Acid
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Spectroscopy Type Key Data Points Reference

¹H NMR

Signals for seven tertiary

methyl groups (δ 0.8-1.3), ten

methylene groups, four

methine groups, and a

characteristic oxymethine

proton at δ 3.63 (H-24), which

appears as a double doublet

with coupling constants of 5.5

and 9.8 Hz.

[3]

¹³C NMR

Data is used to confirm the

(20R,24S) stereochemistry of

isoeichlerianic acid by

comparison with analogous

epoxydammaranes,

highlighting the importance of

this technique in

stereochemical elucidation.

[2]

Mass Spectrometry

High-resolution mass

spectrometry provides a

precise exact mass of

474.37091007 Da, which is

crucial for molecular formula

confirmation.

[3]

Experimental Protocols: Isolation and Purification
The following section details a generalized experimental workflow for the isolation of

eichlerianic acid from its natural sources. Methyl eichlerianate can be obtained through the

esterification of the purified eichlerianic acid or may be formed during the extraction process if

methanol is used as the solvent.

Extraction
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Plant Material Preparation: The air-dried and powdered plant material (e.g., stem bark of

Dysoxylum lenticellatum) is subjected to extraction.

Solvent Extraction: Maceration is performed with a suitable organic solvent. To obtain

eichlerianic acid, solvents such as ethyl acetate or a mixture of petrol and ethyl acetate are

commonly used. If the target is Methyl eichlerianate directly, extraction with methanol can

facilitate the esterification of the native acid.

Concentration: The resulting crude extract is concentrated under reduced pressure using a

rotary evaporator to yield a viscous residue.

Chromatographic Separation and Purification
Initial Fractionation: The crude extract is typically subjected to column chromatography over

silica gel. A gradient elution system with solvents of increasing polarity (e.g., n-hexane, ethyl

acetate, and methanol mixtures) is employed to separate the extract into fractions of varying

polarity.

Fine Purification: Fractions containing the target compound, as identified by Thin Layer

Chromatography (TLC), are further purified using advanced chromatographic techniques.

This may involve repeated column chromatography on silica gel or Sephadex LH-20.

High-Performance Liquid Chromatography (HPLC): Final purification to achieve high purity is

often accomplished using preparative or semi-preparative HPLC with a suitable column (e.g.,

C18) and mobile phase.

Structural Elucidation
The structure of the purified compound is confirmed using a combination of spectroscopic

methods, including:

Nuclear Magnetic Resonance (NMR): 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR

spectroscopy are essential for determining the carbon skeleton and the relative

stereochemistry.

Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact

molecular weight and elemental composition.
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Infrared (IR) Spectroscopy: To identify functional groups such as hydroxyls and carbonyls.
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Isolation Workflow for Methyl Eichlerianate.

Biological Activity and Potential Applications
Eichlerianic acid and related triterpenoids from the Meliaceae family have demonstrated a

range of biological activities, suggesting potential therapeutic applications for Methyl
eichlerianate.

Table 3: Reported Biological Activities of Eichlerianic Acid

Activity Type Description Reference

Cytotoxicity

Shows cytotoxic effects

against various cancer cell

lines, including MCF-7 breast

cancer cells.

[3]

Antioxidant

Exhibits strong antioxidant

properties, which could be

beneficial in combating

oxidative stress.

[3]

Ichthyotoxicity

Demonstrated ichthyotoxicity

against zebrafish (Danio rerio),

indicating potent biological

activity.

[2]

The cytotoxic properties of eichlerianic acid suggest that Methyl eichlerianate could be a

valuable lead compound in the development of novel anticancer agents. The workflow for

investigating such potential is outlined below.
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Drug Discovery Pathway for Methyl Eichlerianate.

This guide provides a foundational understanding of Methyl eichlerianate, from its natural

origins to its potential for therapeutic development. Further research into its specific biological

mechanisms is warranted to fully elucidate its pharmacological potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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